Cas no 4391-83-7 (2-Azetidinone, 4-methyl-1-(phenylmethyl)-)

• Product name: 2-Azetidinone, 4-methyl-1-(phenylmethyl)-
• CAS No: 4391-83-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1515897

2-Azetidinone, 4-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-methyl-1-(phenylmethyl)-

• Inchi： 1S/C11H13NO/c1-9-7-11(13)12(9)8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： LTZANYLTVNPGTG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C)CC1=O

Computed Properties

• Exact Mass: 175.09979

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±21.0 °C(Predicted)
• PSA: 20.31
• pka: -0.52±0.40(Predicted)